Cas no 400729-18-2 (tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate
• CAS No: 400729-18-2
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 3966488
• PubChem ID: 11067343
• Update Time: 2025-06-08

tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(phenylsulfonyl)-, 1,1-dimethylethyl ester
• a€￠ 1-Piperidinecarboxylic acid, 4-(phenylsulfonyl)-, 1,1-dimethylethyl ester
• N-BOC 4-(phenylsulfonyl)piperidine
• tert-butyl 4-(phenylsulfonyl)piperidine-1-carboxylate
• tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate
• 400729-18-2
• DB-201923
• F2167-1216
• AKOS024627927
• SCHEMBL13947675

• Inchi： 1S/C16H23NO4S/c1-16(2,3)21-15(18)17-11-9-14(10-12-17)22(19,20)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3
• InChI Key： KOMXHBTWUSKPAQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(S(C2=CC=CC=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 325.13477939Da
• Monoisotopic Mass: 325.13477939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate (CAS No. 400729-18-2)

tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate (CAS No. 400729-18-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and biological activity. The presence of both benzenesulfonyl and tert-butyl carboxylate groups enhances its reactivity, making it a valuable intermediate for designing novel therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in central nervous system (CNS) drug development and enzyme inhibition studies. Researchers frequently search for "tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate uses" or "CAS 400729-18-2 synthesis methods," reflecting its growing relevance in medicinal chemistry. Its unique structure allows for modifications that can target specific biological pathways, aligning with trends in personalized medicine and precision drug design.

The compound's benzenesulfonyl group contributes to its stability and solubility, which are critical for formulation development. Meanwhile, the tert-butyl carboxylate moiety offers protection for reactive functional groups during multi-step syntheses, a technique often explored in queries like "protecting groups in organic synthesis." These features make it a preferred choice for chemists working on complex molecular architectures, particularly in the context of peptide coupling and heterocyclic chemistry.

From an industrial perspective, tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate is manufactured under stringent quality controls to meet the standards of Good Manufacturing Practice (GMP). Its purity and consistency are essential for reproducible results in high-throughput screening (HTS) and combinatorial chemistry. Searches such as "CAS 400729-18-2 suppliers" or "high-purity piperidine derivatives" highlight its commercial significance in the fine chemicals market.

Environmental and safety considerations are also integral to its handling. While not classified as hazardous, proper storage conditions—such as moisture-free environments at controlled temperatures—are recommended to maintain its integrity. This aligns with broader industry trends toward "green chemistry" and sustainable lab practices, topics frequently discussed in academic and industrial forums.

In summary, tert-butyl 4-(benzenesulfonyl)piperidine-1-carboxylate (CAS No. 400729-18-2) exemplifies the intersection of synthetic utility and biomedical potential. Its role in advancing drug discovery pipelines and addressing challenges like "bioavailability enhancement" ensures its continued prominence in scientific literature and R&D initiatives worldwide.